Cas no 21050-73-7 (4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester)

• Product Name: 4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester
• CAS No: 21050-73-7
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 1108904
• PubChem ID: 10889540
• Update Time: 2025-05-25

4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester
• diethyl pyridazine-4,5-dicarboxylate
• 4,5-Pyridazinedicarboxylic acid, diethyl ester
• SCHEMBL17146906
• 21050-73-7
• DTXSID10447285
• DB-108574

• Inchi： 1S/C10H12N2O4/c1-3-15-9(13)7-5-11-12-6-8(7)10(14)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： GJRBDYCQLUVSDD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=NC=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 224.07976
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester

Comprehensive Overview of 4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester (CAS No. 21050-73-7)

4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester (CAS No. 21050-73-7) is a specialized organic compound belonging to the pyridazine family, a class of nitrogen-containing heterocycles with significant applications in pharmaceuticals, agrochemicals, and material science. This ester derivative is characterized by its unique dicarboxylate structure, which enhances its reactivity and utility in synthetic chemistry. With the growing interest in heterocyclic compounds for drug discovery and functional materials, this compound has garnered attention for its potential in medicinal chemistry and catalysis.

The molecular structure of 4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester features two ethyl ester groups attached to the pyridazine ring, contributing to its solubility in organic solvents and versatility in chemical transformations. Researchers often explore its role as a building block for synthesizing more complex molecules, particularly in the development of bioactive compounds. Its CAS No. 21050-73-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research.

In recent years, the demand for sustainable synthesis methods has driven investigations into greener pathways for producing 4,5-Pyridazinedicarboxylic acid derivatives. This aligns with the broader trend of green chemistry, where minimizing environmental impact is a priority. The compound’s diethyl ester groups make it a candidate for enzymatic hydrolysis studies, a topic frequently searched in biocatalysis forums. Additionally, its potential in coordination chemistry—forming complexes with metals—has sparked interest in applications like sensor development and catalytic systems.

From a pharmaceutical perspective, pyridazine-based compounds are known for their bioactivity, including antimicrobial and anti-inflammatory properties. While 21050-73-7 itself may not be a drug candidate, its structural features are valuable for designing drug-like molecules. Searches for "pyridazine derivatives in medicine" often highlight the need for novel scaffolds in drug discovery, making this compound relevant to ongoing research.

The compound’s spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in its identification and purity assessment. Analytical chemists frequently query "how to characterize pyridazine esters," underscoring the importance of reliable data for quality control. Furthermore, its stability under various conditions makes it a practical choice for long-term storage in chemical inventories.

In material science, 4,5-Pyridazinedicarboxylic acid 4,5-diethyl ester has been explored for its potential in polymeric materials and coordination polymers. These applications tie into trending topics like "smart materials" and "MOFs (Metal-Organic Frameworks)," which are heavily searched in academic and industrial contexts. Its ability to act as a ligand for metal ions opens doors to innovative material designs with tailored properties.

To summarize, CAS No. 21050-73-7 represents a versatile chemical intermediate with cross-disciplinary relevance. Whether in organic synthesis, pharmaceutical research, or advanced materials, its diethyl ester functionality and pyridazine core offer ample opportunities for innovation. As the scientific community continues to prioritize sustainable and efficient chemical processes, compounds like this will remain at the forefront of exploratory research.